Cas no 2171219-55-7 ((2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 2171219-55-7
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 6182828
• PubChem ID: 165806816
• Update Time: 2025-06-14

(2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid
• (2R,4R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-4-hydroxypyrrolidine-2-carboxylic acid
• 2171219-55-7
• EN300-1520496

• Inchi： 1S/C22H22N2O6/c25-13-9-19(21(27)28)24(11-13)20(26)10-23-22(29)30-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,25H,9-12H2,(H,23,29)(H,27,28)/t13-,19-/m1/s1
• InChI Key： QYGKDANBXXPXQC-BFUOFWGJSA-N
• SMILES： O[C@H]1CN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Additional information on (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2171219-55-7)

The compound (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 2171219-55-7) is a highly specialized chiral building block widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the 4-hydroxypyrrolidine backbone and Fmoc-protected amino group, make it invaluable for designing bioactive molecules. Researchers frequently employ this compound in the development of peptide-based therapeutics, particularly for targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for chiral intermediates like (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid has surged due to advancements in peptide drug discovery and bioconjugation techniques. The compound’s hydroxyl group and carboxylic acid functionality allow for versatile modifications, enabling the creation of complex molecular architectures. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular designs are critical.

One of the most searched questions in the field revolves around the stability and storage conditions of Fmoc-protected amino acids. For CAS No. 2171219-55-7, it is recommended to store the compound at -20°C under inert conditions to prevent degradation of the Fmoc group. Additionally, its solubility in polar organic solvents like DMF or DMSO makes it ideal for solid-phase peptide synthesis (SPPS), a technique gaining traction due to its automation-friendly workflow.

The stereochemistry of (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid is another hot topic among researchers. The (2R,4R) configuration ensures high enantiomeric purity, which is crucial for achieving desired biological activity. This specificity is particularly relevant in the context of GPCR-targeting drugs and cyclic peptide scaffolds, where stereocenters play a pivotal role in binding affinity.

From an SEO perspective, terms like "Fmoc-pyrrolidine derivatives", "chiral peptide synthesis", and "hydroxypyrrolidine applications" are frequently queried in relation to this compound. These keywords reflect the growing interest in tailored synthetic routes and green chemistry approaches for producing such intermediates. Notably, the compound’s CAS No. 2171219-55-7 is often used as a unique identifier in patent literature and supplier catalogs, emphasizing its commercial and academic significance.

In conclusion, (2R,4R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-4-hydroxypyrrolidine-2-carboxylic acid represents a critical tool for modern drug discovery. Its compatibility with SPPS protocols, combined with its stereochemical precision, positions it at the forefront of innovations in peptide therapeutics and biomaterials science. As the pharmaceutical industry continues to explore next-generation biologics, this compound will undoubtedly remain a cornerstone of synthetic strategies.